Cas no 18662-53-8 (Trisodium nitrilotriacetate monohydrate)

• Product Name: Trisodium nitrilotriacetate monohydrate
• CAS No: 18662-53-8
• MF: C₆H₈NNa₃O₇
• MW: 275.099534988403
• MDL: MFCD00150789
• CID: 87985
• Update Time: 2026-05-14

Trisodium nitrilotriacetate monohydrate Chemical and Physical Properties

Names and Identifiers

• Nitrilotriacetic acid, trisodium salt, monohydrate
• Nitriloacetic acid trisodium salt monohydrate
• Trisodium Nitrilotriacetate Monohydrate
• Nitorilotriacetic Acid Trisodium Salt Monohydrate
• Sar-NMe2
• trisodium,2-[bis(carboxylatomethyl)amino]acetate,hydrate
• Nitrilotriacetic acid
• NITRILOTRIACETIC ACID TRISODIUM MONOHYDRATE
• NTA 3Na Monohydrate
• NTA sodium hydrate
• NTA trisodium salt dihydrate
• Sodium nitrilotriacetate tribasic m
• Triglycollamic Acid Trisodium Salt Monohydrate
• nci-c01445
• TRISODIUMNITRILOACETATE
• Nitrilotriaceticacid,trisodiu
• TRIGLYCINE TRISODIUM SALT MONOHYDRATE
• Nitrilotriacetic acid trisodium·hydrate
• Triglycine nitrilotriacetate monohydrate
• sodium nitrilotriacetate tribasic monohydrate
• Nitrilotriacetic Acid Trisodium Salt Monohydrate
• ntasodiumhydrate
• nitriloaceticacidtrisodiumsaltmonohydrate
• 氨三乙酸三钠
• Nitrilotriacetic acid, trisodium salt monohydrate
• J0U92U6NU5
• Sodium 2,2',2''-nitrilotriacetate hydrate
• Glycine, N,N-bis(carboxymethyl)-, trisodium salt, monohydrate
• Nitrilotriacetic acid trisodium salt, monohydrate
• formaldehyde-free fixing agent
• Trisodium nitrilotriacetate monohydrate

• MDL： MFCD00150789
• Inchi： 1S/C6H9NO6.3Na.H2O/c8-4(9)1-7(2-5(10)11)3-6(12)13;;;;/h1-3H2,(H,8,9)(H,10,11)(H,12,13);;;;1H2/q;3*+1;/p-3
• InChI Key： HERBOKBJKVUALN-UHFFFAOYSA-K
• SMILES： [Na+].[Na+].[Na+].[O-]C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O.O([H])[H]
• BRN： 3774022

Computed Properties

• Exact Mass: 274.99900
• Monoisotopic Mass: 274.999386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Uncertain
• Density: 1,27 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 498.2°Cat760mmHg
• Flash Point: 255.1°C
• PSA: 132.86000
• LogP: -5.52620
• Merck: 14,6579
• Solubility: Uncertain

Trisodium nitrilotriacetate monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H351
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： S36/37
• RTECS：AJ1070000
• Hazardous Material Identification：
• Safety Term：S36/37;S45
• TSCA：Yes
• Risk Phrases：R22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt